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Compound of Interest

Compound Name: 5-Chloroisochroman

Cat. No.: B15233173

Essential Safety and Handling Guide for 5-
Chloroisochroman

Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate, essential safety and logistical information for handling 5-
Chloroisochroman in a laboratory setting. It is intended to supplement, not replace, a
comprehensive risk assessment and the guidance of your institution's Environmental Health
and Safety (EHS) department.

Disclaimer: A specific Safety Data Sheet (SDS) for 5-Chloroisochroman is not readily
available in public databases. The following information is based on the known hazards of
structurally similar halogenated organic compounds. It is imperative to handle this compound
with caution and to perform a thorough risk assessment before commencing any work.

Quantitative Data Summary

Due to the absence of a specific SDS for 5-Chloroisochroman, the following table
summarizes key quantitative data for a structurally related compound, 2-Chlorobenzaldehyde,
to provide an indication of potential hazards. These values should be used as a reference for
risk assessment and control banding.
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Value (for 2-
Parameter Source
Chlorobenzaldehyde)

Molecular Formula C7HsCIO N/A
Molecular Weight 140.57 g/mol N/A
Boiling Point 213-215°C N/A
Flash Point 87 °C N/A
Acute Toxicity (Oral) LD50 Rat: 1,300 mg/kg N/A
Skin Corrosion/Irritation Causes skin irritation N/A
Serious Eye Damage/Irritation Causes serious eye irritation N/A

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial when handling 5-Chloroisochroman to minimize
exposure.
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PPE Category

Minimum Requirement

Specifications

Hand Protection

Double-gloving with
compatible chemical-resistant

gloves.

Inner Glove: Nitrile. Outer
Glove: Neoprene or Viton™ for
extended contact. Always
inspect gloves for integrity

before use.

Eye and Face Protection

Chemical safety goggles and a

face shield.

Goggles must provide a
complete seal around the
eyes. A face shield should be
worn over the goggles to

protect against splashes.

Skin and Body Protection

Flame-resistant lab coat worn
over long-sleeved clothing and

long pants.

A chemically resistant apron
should be worn over the lab
coat for procedures with a high

splash risk.

Respiratory Protection

A NIOSH-approved respirator
with an organic vapor (OV)
cartridge is recommended,
especially when working
outside of a certified chemical
fume hood or with heated

material.

The use of a respirator
requires a formal respiratory
protection program, including
fit testing and medical

clearance.[1]

Operational Plan: Step-by-Step Handling Procedure

This protocol outlines the safe handling of 5-Chloroisochroman from receipt to use.

e Receiving and Storage:

o Upon receipt, visually inspect the container for any signs of damage or leaks.

o Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents, bases, and metals.

o The storage container should be tightly sealed and clearly labeled.
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e Preparation and Weighing:

o All handling, including weighing and dilutions, must be conducted within a certified
chemical fume hood.

o Before starting, ensure that an emergency eyewash station and safety shower are readily
accessible.

o Prepare all necessary equipment and reagents in advance to minimize time spent
handling the compound.

e Experimental Use:

[¢]

Wear the specified PPE at all times.

[¢]

Use the smallest quantity of the chemical necessary for the experiment.

[e]

Avoid generating aerosols or dust. If heating the compound, do so in a well-contained
apparatus within the fume hood.

[e]

Keep all containers of 5-Chloroisochroman closed when not in use.
e Decontamination and Cleanup:

o Wipe down all surfaces and equipment that may have come into contact with the
compound using a suitable solvent (e.g., isopropanol), followed by soap and water.

o All disposable materials used during the procedure (e.g., pipette tips, wipes) should be
considered contaminated waste.

Disposal Plan

Proper disposal of 5-Chloroisochroman and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

o Waste Segregation:
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o All waste contaminated with 5-Chloroisochroman must be segregated as halogenated
organic waste.[2][3][4]

o Do not mix with non-halogenated organic waste, as this can significantly increase disposal
costs and complexity.[5]

o Solid waste (e.g., contaminated gloves, paper towels, vials) should be collected in a
designated, labeled, and sealed container.

o Liquid waste should be collected in a separate, compatible, and clearly labeled container.

o Waste Labeling and Storage:

o All waste containers must be clearly labeled with "Hazardous Waste," the full chemical
name ("5-Chloroisochroman"), and the primary hazard (e.g., "Toxic," "Irritant™).

o Store waste containers in a designated satellite accumulation area within the laboratory,
away from general work areas.

» Disposal Procedure:

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.

o Do not dispose of 5-Chloroisochroman or any contaminated materials down the drain or
in the regular trash.

o Follow all local, state, and federal regulations for hazardous waste disposal.

Workflow and Safety Relationships
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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